Cas no 2228380-53-6 (2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol)

• Product Name: 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol
• CAS No: 2228380-53-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5960098
• PubChem ID: 165629836
• Update Time: 2025-06-11

2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol
• EN300-1947615
• 2228380-53-6

• Inchi： 1S/C9H10F3NO/c10-5-1-2-8(14)6(3-5)7(4-13)9(11)12/h1-3,7,9,14H,4,13H2
• InChI Key： IGIBEECBJZWGID-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C=CC=1O)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol

Introduction to 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol (CAS No. 2228380-53-6)

2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol, identified by the chemical abstracts service number 2228380-53-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and fluoro substituents in its molecular framework imparts distinct reactivity and potential biological activity, which are being actively investigated by researchers worldwide.

The synthesis of 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol involves a series of carefully orchestrated chemical reactions that highlight the precision required in medicinal chemistry. The fluorine atoms, introduced at the 1,1-difluoropropane moiety, contribute to the compound's lipophilicity and metabolic stability, while the amino group at the 3-position provides a site for further functionalization. These structural features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol is no exception, as it has been explored for its potential applications in treating various diseases. Studies have shown that fluorinated phenols can act as potent inhibitors of enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The specific arrangement of atoms in this compound allows it to interact with biological targets in a highly selective manner, which is crucial for developing effective drugs.

One of the most compelling aspects of 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol is its versatility in medicinal chemistry. The compound can be modified at multiple positions to generate derivatives with tailored biological activities. For instance, the introduction of additional fluorine atoms or other heteroatoms can enhance its binding interactions with therapeutic targets. Furthermore, the amino group can be used to form amides or ureas, which are common pharmacophores in drug molecules. These modifications open up numerous possibilities for designing next-generation pharmaceuticals.

The pharmacological profile of 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol has been studied in several preclinical models. Initial findings suggest that this compound exhibits inhibitory activity against key enzymes implicated in disease pathways. For example, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and iNOS. Additionally, preclinical trials have indicated that this compound may have antitumor effects by interfering with critical signaling pathways involved in cancer cell proliferation and survival.

The role of fluorine atoms in enhancing drug efficacy cannot be overstated. Fluorine's electronic properties contribute to increased metabolic stability and improved oral bioavailability of drug candidates. In the case of 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol, the two fluorine atoms at the 1-position of the propane chain enhance its lipophilicity while maintaining solubility, making it an ideal candidate for oral administration. This balance between lipophilicity and solubility is essential for achieving optimal pharmacokinetic properties.

Recent advancements in computational chemistry have also facilitated the study of 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have helped researchers optimize its structure for better efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to patients more quickly.

The future directions for research on 2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol are promising and multifaceted. Further investigation into its mechanism of action will be crucial for understanding how it exerts its therapeutic effects. Additionally, exploring its potential as a lead compound for drug development will involve synthesizing a library of derivatives to assess their biological activity and selectivity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion,2-(3-amino-1,1-difluoropropan-2-yl)-4-fluorophenol (CAS No. 2228380-53-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The combination of fluorine atoms and an amino group provides a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is poised to play a pivotal role in the development of next-generation drugs that improve patient outcomes worldwide.